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Compound of Interest

Compound Name: 3-Isopropoxyaniline

Cat. No.: B150228 Get Quote

Essential Safety and Handling Guide for 3-
Isopropoxyaniline
This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for the handling of 3-Isopropoxyaniline in a laboratory setting. It is intended for

researchers, scientists, and professionals in drug development to ensure the safe management

of this chemical.

Chemical Profile and Hazards

3-Isopropoxyaniline is classified as a substance that can cause skin irritation, serious eye

irritation, and may cause respiratory irritation.[1] It is crucial to handle this chemical with

appropriate care to avoid exposure.
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Property Value Reference

CAS Number 41406-00-2 [1]

Molecular Formula C9H13NO [2][3]

Molecular Weight 151.21 g/mol [2]

Boiling Point 229-230 °C [4]

Density 1.025 g/mL at 25 °C [4]

Flash Point >110 °C (>230 °F) - closed cup [5]

Hazard Statements H315, H319, H335 [1][5]

Signal Word Warning [1]

Operational Plan: Step-by-Step Handling Protocol
This protocol outlines the necessary steps for the safe handling of 3-Isopropoxyaniline from

preparation to disposal.

1. Engineering Controls and Preparation:

Work in a well-ventilated area, preferably within a chemical fume hood.[1][6]

Ensure that an emergency eyewash station and safety shower are readily accessible.[7]

Remove all sources of ignition from the handling area.[6]

2. Personal Protective Equipment (PPE):

Eye and Face Protection: Wear chemical safety goggles or a face shield that complies with

OSHA's eye and face protection regulations in 29 CFR 1910.133 or European Standard

EN166.[1][2]

Skin Protection:

Gloves: Handle with chemical-resistant gloves (e.g., Nitrile rubber).[8] Gloves must be

inspected before use and disposed of properly after handling the chemical.[1][2]
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Protective Clothing: Wear a lab coat or other suitable protective clothing to prevent skin

contact.[8]

Footwear: Closed-toe shoes are mandatory in the laboratory.[7][9]

Respiratory Protection: If working outside a fume hood or if there is a risk of inhalation, use a

NIOSH-approved respirator with an appropriate filter (e.g., type ABEK (EN14387) respirator

filter).

3. Handling Procedures:

Avoid contact with skin, eyes, and clothing.[1][6]

Avoid breathing vapors or mist.[1]

Wash hands thoroughly after handling the chemical.[1][2]

4. Storage:

Store in a tightly closed container in a dry and well-ventilated place.[1][6]

Keep in a locked storage area.[1]

For long-term storage, refrigeration at 2-8 °C under an inert atmosphere is recommended.[6]

5. First Aid Measures:

If Inhaled: Move the person to fresh air. If breathing is difficult, give oxygen. Seek medical

attention if you feel unwell.[1][6]

In Case of Skin Contact: Immediately wash the affected area with soap and plenty of water.

Remove contaminated clothing and wash it before reuse. If skin irritation occurs, get medical

advice.[1][6]

In Case of Eye Contact: Rinse cautiously with water for several minutes. Remove contact

lenses if present and easy to do. Continue rinsing. If eye irritation persists, seek medical

attention.[1][6]
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If Swallowed: Do not induce vomiting. Never give anything by mouth to an unconscious

person. Rinse mouth with water and consult a physician.[2][6]

Disposal Plan
Proper disposal of 3-Isopropoxyaniline and its containers is essential to prevent

environmental contamination and ensure safety.

Chemical Disposal: Dispose of the chemical waste through an approved waste disposal

plant, following all local, state, and federal regulations.[1] Do not allow the product to enter

drains.[2]

Contaminated Packaging: Dispose of contaminated packaging as unused product in

accordance with established guidelines.[1]
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Caption: Workflow for the safe handling of 3-Isopropoxyaniline.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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